Cas no 5329-43-1 (2,4(1H,3H)-Quinazolinedione,3-hydroxy-)

• Product Name: 2,4(1H,3H)-Quinazolinedione,3-hydroxy-
• CAS No: 5329-43-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 382424
• PubChem ID: 220188
• Update Time: 2025-07-19

2,4(1H,3H)-Quinazolinedione,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione,3-hydroxy-
• 3-hydroxy-1H-quinazoline-2,4-dione
• 3-hydroxy-1,3-benzopyrimidine-2,4-(1H,3H)-dione
• 3-Hydroxy-1H-chinazolin-2,4-dion
• 3-Hydroxy-2,4-(1H,3H)-chinazolindion
• 3-Hydroxychinazolin-2,4(1H,3H)-dion
• 3-hydroxyquinazolin-2,4(1H,3H)dione
• 3-hydroxyquinazolin-2,4(3H)-dione
• 3-hydroxy-quinazoline-2,4-dione
• AC1L58DP
• AC1Q6JF3
• CHEMBL183852
• CTK4J7468
• N-hydroxy quinazolinedione, 4
• NSC2552
• SureCN1520708
• EN300-7464714
• 3-hydroxyquinazoline-2,4-dione
• NSC 2552
• NSC-2552
• 5329-43-1
• 3-HYDROXY-2,3H)-QUINAZOLINEDIONE
• BDBM33412
• SCHEMBL1520708
• 3-HYDROXY-2,4(1H,3H)-QUINAZOLINEDIONE
• DTXSID00277492
• 3-hydroxyquinazoline-2,4(1H,3H)-dione
• Z1509143415
• PD181419
• 3-hydroxy-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C8H6N2O3/c11-7-5-3-1-2-4-6(5)9-8(12)10(7)13/h1-4,13H,(H,9,12)
• InChI Key： TZZSQUATPYDROZ-UHFFFAOYSA-N
• SMILES： ON1C(NC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 178.03788
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.571
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.674
• PSA: 69.64
• LogP: -0.07290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4(1H,3H)-Quinazolinedione,3-hydroxy-

Comprehensive Overview of 2,4(1H,3H)-Quinazolinedione,3-hydroxy- (CAS No. 5329-43-1): Properties, Applications, and Research Insights

2,4(1H,3H)-Quinazolinedione,3-hydroxy- (CAS No. 5329-43-1) is a heterocyclic organic compound belonging to the quinazoline family. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential biological activities. The compound's core structure consists of a fused benzene and pyrimidine ring, with hydroxyl and carbonyl functional groups contributing to its reactivity and solubility profile. Researchers have explored its role as a building block for more complex molecules, particularly in medicinal chemistry applications.

In recent years, the scientific community has shown growing interest in 3-hydroxy quinazolinedione derivatives, driven by their diverse pharmacological properties. Studies suggest that modifications to the 2,4(1H,3H)-Quinazolinedione scaffold can yield compounds with promising therapeutic effects. The presence of the hydroxyl group at position 3 enhances hydrogen bonding capacity, making it valuable for molecular recognition processes. This characteristic has led to investigations into its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens.

The synthesis of CAS 5329-43-1 typically involves cyclization reactions of appropriately substituted anthranilic acid derivatives. Modern synthetic approaches emphasize green chemistry principles, addressing environmental concerns in chemical production. Analytical characterization of this compound employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on purity and quality control. These methodologies ensure precise identification of the 3-hydroxy quinazoline structure and detection of potential impurities.

From a commercial perspective, 2,4(1H,3H)-Quinazolinedione,3-hydroxy- serves as an important intermediate in fine chemical synthesis. Its applications extend to materials science, where researchers investigate its potential in organic electronic materials due to its conjugated π-system. The compound's thermal stability and electronic properties make it interesting for developing novel functional materials, coinciding with the growing demand for organic semiconductors in flexible electronics and optoelectronic devices.

Recent patent literature reveals innovative applications of quinazolinedione derivatives in various technological fields. Some studies explore their use as fluorescent probes or sensors, capitalizing on their photophysical properties. This aligns with current research trends in chemical sensing and bioimaging technologies. Additionally, computational chemistry approaches have been employed to predict the behavior of 3-hydroxy-2,4-quinazolinedione in different environments, supporting rational drug design efforts.

Quality standards for CAS No. 5329-43-1 vary depending on intended use, with pharmaceutical-grade material requiring stringent purity specifications. Storage recommendations typically include protection from light and moisture to maintain stability. The compound's safety profile has been evaluated through standard toxicological assessments, with proper handling procedures established for laboratory use. These considerations reflect the chemical industry's increasing focus on workplace safety and regulatory compliance.

Emerging research directions for 2,4(1H,3H)-Quinazolinedione,3-hydroxy- include exploration of its metal coordination chemistry and potential catalytic applications. The compound's ability to act as a ligand for transition metals opens possibilities in homogeneous catalysis, particularly relevant to sustainable chemistry initiatives. Furthermore, structural analogs are being investigated for their supramolecular chemistry applications, contributing to the development of advanced functional materials with precisely controlled properties.

Market analysis indicates steady demand for quinazolinedione-based compounds in the research sector, driven by ongoing drug discovery programs. The compound's versatility as a synthetic intermediate ensures its continued relevance in organic synthesis. Suppliers typically offer CAS 5329-43-1 in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications, with pricing reflecting purity grades and market conditions.

Environmental fate studies of 3-hydroxy-2,4(1H,3H)-quinazolinedione have become increasingly important, addressing concerns about chemical persistence and biodegradability. These investigations align with green chemistry principles and regulatory requirements for chemical safety assessment. The compound's relatively low environmental impact compared to some synthetic intermediates contributes to its attractiveness for sustainable chemical processes.

Future prospects for 2,4(1H,3H)-Quinazolinedione,3-hydroxy- research include potential applications in personalized medicine and targeted drug delivery systems. The compound's modifiable structure allows for the creation of prodrugs or drug conjugates, addressing current challenges in therapeutic efficacy and specificity. As computational methods continue to advance, virtual screening of quinazolinedione derivatives may accelerate the identification of novel bioactive molecules, potentially leading to breakthrough therapeutic agents.